Cas no 57373-19-0 (Calcium,dichloro(5-chloro-2-methyl-3(2H)-isothiazolone-O)- (9CI))

• Product Name: Calcium,dichloro(5-chloro-2-methyl-3(2H)-isothiazolone-O)- (9CI)
• CAS No: 57373-19-0
• MF: C₄H₄CaCl₃NOS
• MW: 260.582655906677
• CID: 373628
• PubChem ID: 42293
• Update Time: 2025-04-19

Calcium,dichloro(5-chloro-2-methyl-3(2H)-isothiazolone-O)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Calcium,dichloro(5-chloro-2-methyl-3(2H)-isothiazolone-O)- (9CI)
• 3(2H)-chloro-2-methyl-3(2H)-isothiazolone, calcium chloride complex
• calcium,5-chloro-2-methyl-1,2-thiazol-3-one,dichloride
• 5-Chloro-2-methyl-4-isothiazolin-3-one calcium(II) chloride
• Calcium, dichloro(5-chloro-2-methyl-3(2H)-isothiazolone-O)-
• Dichloro(5-chloro-2-methyl-3(2H)-isothiazolone-O)calcium
• 57373-19-0
• 5-Chloro-2-methyl-4-isothiazolin-3-one calcium chloride

• Inchi： 1S/C4H4ClNOS.Ca.2ClH/c1-6-4(7)2-3(5)8-6;;;/h2H,1H3;;2*1H/q;+2;;/p-2
• InChI Key： ZLJXBBQYDUERBP-UHFFFAOYSA-L
• SMILES： [Ca+2].ClC1=CC(N(C)S1)=O.[Cl-].[Cl-]

Computed Properties

• Exact Mass: 258.87072
• Monoisotopic Mass: 258.870509
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 156
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.6

Experimental Properties

• Boiling Point: 200.2°Cat760mmHg
• Flash Point: 74.9°C
• PSA: 20.31